Cas no 129075-66-7 (4-Bromo-5-hydroxyisoquinolin-1(2H)-one)

4-Bromo-5-hydroxyisoquinolin-1(2H)-one structure
129075-66-7 structure
Product Name:4-Bromo-5-hydroxyisoquinolin-1(2H)-one
CAS No:129075-66-7
MF:C9H6BrNO2
MW:240.053441524506
CID:2769662
PubChem ID:18369501
Update Time:2025-04-21

4-Bromo-5-hydroxyisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-hydroxyisoquinolin-1(2H)-one
    • SCHEMBL7583657
    • 129075-66-7
    • DTXSID80593187
    • Inchi: 1S/C9H6BrNO2/c10-6-4-11-9(13)5-2-1-3-7(12)8(5)6/h1-4,12H,(H,11,13)
    • InChI Key: AXIFXIZYQOQGJI-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(C2C=CC=C(C=21)O)=O

Computed Properties

  • Exact Mass: 238.95819Da
  • Monoisotopic Mass: 238.95819Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.3Ų
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